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Compound of Interest

Compound Name: 1-Pentanol, DMTBS

Cat. No.: B15162365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 1-pentanol DMTBS ether, also

known as tert-butyl(pentyloxy)dimethylsilane. This compound is a valuable intermediate in

organic synthesis, often utilized as a protected form of 1-pentanol. The tert-butyldimethylsilyl

(TBDMS or TBS) protecting group offers stability under a variety of reaction conditions and can

be selectively removed, making it a cornerstone in the synthesis of complex molecules.

Reaction Principle
The synthesis of 1-pentanol DMTBS ether is achieved through the silylation of the primary

alcohol, 1-pentanol. This reaction involves the use of tert-butyldimethylsilyl chloride (TBDMSCl)

as the silylating agent and an amine base, such as imidazole, to facilitate the reaction. The

base serves to deprotonate the alcohol, forming an alkoxide, which then acts as a nucleophile,

attacking the silicon atom of the TBDMSCl and displacing the chloride ion. The reaction is

typically carried out in an aprotic polar solvent like dimethylformamide (DMF).

Experimental Protocol
This protocol is adapted from established procedures for the protection of primary alcohols.

Materials:

1-Pentanol (Reagent Grade, ≥99%)
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tert-Butyldimethylsilyl chloride (TBDMSCl, ≥98%)

Imidazole (≥99%)

Dimethylformamide (DMF, Anhydrous, ≥99.8%)

Diethyl ether (Anhydrous)

Saturated aqueous sodium bicarbonate solution

Brine (Saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel (for column chromatography)

Hexane (HPLC grade)

Ethyl acetate (HPLC grade)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Nitrogen or argon gas inlet

Syringes

Separatory funnel

Rotary evaporator

Glassware for column chromatography

Thin-layer chromatography (TLC) plates and developing chamber

Procedure:
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To a dry round-bottom flask under an inert atmosphere (nitrogen or argon), add 1-pentanol

(1.0 eq).

Dissolve the 1-pentanol in anhydrous dimethylformamide (DMF).

Add imidazole (2.5 eq) to the solution and stir until it is fully dissolved.

In a separate, dry container, dissolve tert-butyldimethylsilyl chloride (TBDMSCl) (1.2 eq) in a

minimal amount of anhydrous DMF.

Slowly add the TBDMSCl solution to the stirred 1-pentanol and imidazole solution at room

temperature.

Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material

(1-pentanol) is consumed.

Once the reaction is complete, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x

volume of the aqueous layer).

Combine the organic layers and wash successively with saturated aqueous sodium

bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure using a rotary evaporator.

Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl

acetate gradient to afford the pure 1-pentanol DMTBS ether.

Data Presentation
The following table summarizes the key quantitative data for the synthesis of 1-pentanol

DMTBS ether.
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Parameter Value

Reactants

1-Pentanol 1.0 equivalent

tert-Butyldimethylsilyl chloride 1.2 equivalents

Imidazole 2.5 equivalents

Solvent Anhydrous Dimethylformamide (DMF)

Reaction Temperature Room Temperature

Reaction Time Monitored by TLC (typically a few hours)

Product

Chemical Name tert-Butyl(pentyloxy)dimethylsilane

Molecular Formula C₁₁H₂₆OSi

Molecular Weight 202.41 g/mol

Expected Yield High (typically >90% for primary alcohols)

Purification Method Flash Column Chromatography

Visualizations
Reaction Scheme:
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Reactants

Solvent

Product

1-Pentanol

+

TBDMSCl

Imidazole

DMF

1-Pentanol DMTBS Ether
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1. Combine 1-Pentanol and Imidazole in DMF

2. Add TBDMSCl solution

3. Monitor reaction by TLC

4. Quench with water

5. Extract with diethyl ether

6. Wash with NaHCO₃ and brine

7. Dry and concentrate

8. Purify by column chromatography

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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